1-(3-aminocyclobutyl)ethan-1-ol, Mixture of diastereomers
Overview
Description
“1-(3-aminocyclobutyl)ethan-1-ol, Mixture of diastereomers” is a chemical compound with the molecular formula C6H13NO . It is a mixture of diastereomers, which means it contains two or more stereoisomers that are not mirror images of each other .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C6H13NO/c7-6-3-5(4-6)1-2-8/h5-6,8H,1-4,7H2 . This compound has a molecular weight of 115.17 g/mol .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 115.17 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 2 . The exact mass and the monoisotopic mass of the compound are 115.099714038 g/mol . The topological polar surface area of the compound is 46.2 Ų .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-aminocyclobutyl)ethan-1-ol involves the conversion of a cyclobutane derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutane", "Sodium hydride", "Ethylene oxide", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclobutane is treated with sodium hydride in methanol to form the sodium salt of cyclobutane.", "Step 2: The sodium salt of cyclobutane is reacted with ethylene oxide to form 1-(3-oxocyclobutyl)ethanol.", "Step 3: 1-(3-oxocyclobutyl)ethanol is treated with ammonia in the presence of hydrochloric acid to form a mixture of diastereomers of 1-(3-aminocyclobutyl)ethan-1-ol.", "Step 4: The diastereomers are separated using column chromatography.", "Step 5: The desired diastereomer is treated with sodium hydroxide in methanol to form 1-(3-aminocyclobutyl)ethan-1-ol." ] } | |
CAS RN |
1784577-29-2 |
Molecular Formula |
C6H13NO |
Molecular Weight |
115.2 |
Purity |
95 |
Origin of Product |
United States |
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